4-Methyl-2-pentanone, O, O', O''-(ethenyl silylidyne) trioxime
Overview
Description
4-Methyl-2-pentanone, also known as Methyl isobutyl ketone (MIBK), is an organic solvent widely used in various industrial applications . It is used as a solvent for gums, resins, paints, varnishes, lacquers, and nitrocellulose . It is also used as a denaturant and solvent in cosmetic products . It acts as a precursor for the preparation of N-(1,3-dimethylbutyl)-N’-phenyl-p-phenylene diamine (6PPD), which finds application as an antiozonant in tires .
Physical And Chemical Properties Analysis
4-Methyl-2-pentanone is a colorless liquid with a sweet odor . It has a melting point of -84.7°C, a boiling point of 116.8°C, a flash point of 23.889°C, and a density of 0.7978 at 20°C . It is poorly soluble in water but is miscible with common organic solvents .Scientific Research Applications
Synthesis and Anticancer Applications : Organotin(IV) complexes derived from 4-methyl-2-pentanone show potential as anticancer drugs. Their synthesis, structural characterization, and in vitro cytotoxicity studies against various human tumor cell lines indicate notable efficacy (Basu Baul, Basu, Vos, & Linden, 2009).
Production of Thiophenes : The Gewald reaction of 4-methyl-2-pentanone with alkyl cyanoacetates is investigated for synthesizing 4-isobutyl substituted thiophenes. These compounds are valuable in pharmaceutical and material science applications (Gütschow, Schröter, Kuhnle, & Eger, 1996).
Catalysis in Chemical Reactions : Silica-supported starch–polysulfosiloxane–Pt complexes using 4-methyl-2-pentanone have been developed for catalyzing asymmetric hydrogenation. This demonstrates the compound's role in facilitating specific chemical transformations (Huang, Xue, Hu, Huang, & Jiang, 2002).
Analytical Chemistry Applications : 4-Methyl-2-pentanone has been used as a reference compound in studies like the gas-phase reaction of OH radicals with 5-hydroxy-2-pentanone. This indicates its role in understanding complex chemical reactions and atmospheric chemistry (Aschmann, Arey, & Atkinson, 2003).
Research in Material Science : Investigations into the liquid–liquid equilibria of systems containing 4-methyl-2-pentanone provide insights into its applications in separation processes and material synthesis (Cháfer, De La Torre, Lladosa, & Montón, 2014).
Study of Surface Tension and Interactions : Research on the surface tension of 4-methyl-2-pentanone/ethyl benzoate binary system contributes to understanding molecular interactions and thermodynamic properties, relevant in material science and physical chemistry (Tsierkezos & Molinou, 2006).
Safety and Hazards
properties
IUPAC Name |
(E)-N-[ethenyl-bis[[(E)-4-methylpentan-2-ylideneamino]oxy]silyl]oxy-4-methylpentan-2-imine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H39N3O3Si/c1-11-27(24-21-18(8)12-15(2)3,25-22-19(9)13-16(4)5)26-23-20(10)14-17(6)7/h11,15-17H,1,12-14H2,2-10H3/b21-18+,22-19+,23-20+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NEWZDLBDOIOSJW-MHEVQLQSSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(=NO[Si](C=C)(ON=C(C)CC(C)C)ON=C(C)CC(C)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C/C(=N/O[Si](O/N=C(/CC(C)C)\C)(O/N=C(/CC(C)C)\C)C=C)/C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H39N3O3Si |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methyl-2-pentanone, O, O', O''-(ethenyl silylidyne) trioxime | |
CAS RN |
156145-64-1 |
Source
|
| Record name | 2-Pentanone, 4-methyl-, O,O',O''-(ethenylsilylidyne)trioxime | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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